Cas no 2228204-79-1 (3-(3-ethoxyphenoxy)-3-methylazetidine)

• Product Name: 3-(3-ethoxyphenoxy)-3-methylazetidine
• CAS No: 2228204-79-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6600146
• PubChem ID: 165763256
• Update Time: 2025-07-02

3-(3-ethoxyphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxyphenoxy)-3-methylazetidine
• EN300-1768136
• 2228204-79-1

• Inchi： 1S/C12H17NO2/c1-3-14-10-5-4-6-11(7-10)15-12(2)8-13-9-12/h4-7,13H,3,8-9H2,1-2H3
• InChI Key： ZVRHMAPQKVAILJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OCC)C1(C)CNC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-ethoxyphenoxy)-3-methylazetidine

Professional Introduction to Compound with CAS No. 2228204-79-1 and Product Name: 3-(3-ethoxyphenoxy)-3-methylazetidine

The compound with the CAS number 2228204-79-1 and the product name 3-(3-ethoxyphenoxy)-3-methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure of 3-(3-ethoxyphenoxy)-3-methylazetidine incorporates a phenoxymethyl group and an azetidine ring, which are key features that contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological profiles. The azetidine ring, a six-membered saturated heterocycle, is known for its ability to enhance binding affinity and metabolic stability in drug candidates. When combined with the 3-(3-ethoxyphenoxy) moiety, the compound exhibits enhanced solubility and bioavailability, making it a promising candidate for further investigation.

One of the most compelling aspects of 3-(3-ethoxyphenoxy)-3-methylazetidine is its potential in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory effects on several enzymes and receptors involved in inflammatory pathways. The presence of the ethoxy group in the phenoxymethyl moiety is particularly noteworthy, as it has been shown to modulate enzyme activity by influencing hydrogen bonding interactions and electronic distribution within the active site.

Recent studies have highlighted the compound's potential as an anti-inflammatory agent. In preclinical trials, 3-(3-ethoxyphenoxy)-3-methylazetidine has demonstrated significant reductions in pro-inflammatory cytokine production in cell culture models. This effect is attributed to its ability to inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation. The compound's mechanism of action aligns well with current therapeutic strategies aimed at modulating inflammatory responses without causing significant side effects.

Furthermore, the structural features of 3-(3-ethoxyphenoxy)-3-methylazetidine make it an attractive scaffold for further derivatization and optimization. Medicinal chemists have leveraged this compound's core structure to develop analogs with enhanced potency and selectivity. For instance, modifications to the azetidine ring have led to derivatives that exhibit improved binding affinity to specific targets while maintaining favorable pharmacokinetic properties.

The synthesis of 3-(3-ethoxyphenoxy)-3-methylazetidine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it feasible for large-scale production. The process typically involves the condensation of appropriately substituted phenols with azetidine precursors, followed by functional group transformations to introduce the ethoxy and methyl groups.

From a computational chemistry perspective, 3-(3-ethoxyphenoxy)-3-methylazetidine has been subjected to extensive molecular modeling studies. These studies have provided valuable insights into its binding interactions with biological targets. Computational predictions have guided experimental efforts by identifying key residues involved in binding and suggesting optimal modifications for improving drug-like properties.

The pharmacokinetic profile of 3-(3-ethoxyphenoxy)-3-methylazetidine is another area of active investigation. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability. These properties are critical for its translation from preclinical studies to clinical applications. Further research is ongoing to optimize its pharmacokinetic profile through structural modifications aimed at enhancing absorption, distribution, metabolism, excretion (ADME) characteristics.

In conclusion, 3-(3-ethoxyphenoxy)-3-methylazetidine represents a promising candidate in pharmaceutical research due to its unique structural features and biological activities. Its potential as an anti-inflammatory agent, coupled with its synthetic accessibility and favorable pharmacokinetic properties, positions it as a valuable scaffold for further development. As research continues to uncover new applications for this compound, it is expected to play a significant role in the discovery and development of novel therapeutic agents.